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Compound of Interest

4-phenoxybenzenesulfonyl
Chloride

Cat. No.: B154536

Compound Name:

An In-depth Technical Guide to 4-
Phenoxybenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-phenoxybenzenesulfonyl
chloride, a key intermediate in organic synthesis. The document details its molecular structure,
chemical formula, physicochemical properties, and established experimental protocols for its
synthesis and characterization.

Molecular Structure and Chemical Formula

4-Phenoxybenzenesulfonyl chloride is an organosulfur compound featuring a phenoxy group
and a sulfonyl chloride functional group attached to a central benzene ring at the para position
(1,4-substitution).

e Chemical Formula: C12HsCIOsS[1][2][3][4]
o |[UPAC Name: 4-phenoxybenzenesulfonyl chloride[4][5]
e CAS Number: 1623-92-3[1][2][3][6]

e SMILES String: CIS(=0)(=0)c1ccc(Oc2ccecc2)ccl[3][4]
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e InChl Key: QIZPONOMFWAPRR-UHFFFAOY SA-N[2][4][6]

The molecule's structure combines the reactivity of the sulfonyl chloride group with the
characteristics of a diaryl ether. The sulfonyl chloride moiety is a potent electrophile, making it
susceptible to nucleophilic attack, which is the basis for its utility in synthesis.[7]

Physicochemical Properties

A summary of the key quantitative data for 4-phenoxybenzenesulfonyl chloride is presented
in the table below. These properties are essential for its handling, storage, and application in
experimental settings.

Property Value Source(s)

Molecular Weight 268.72 g/mol [1112][3][6]

Appearance White to cream or pale yellow 5]
crystals/powder

Melting Point 41-44 °C [31[81I9]

Boiling Point 180 °C @ 5 mmHg [2][9]

Density 1.329 - 1.366 g/cm?3 (Predicted) [2][9]

Flash Point 180 °C @ 5 mmHg [2]

Refractive Index 1.548 [2]

Soluble in organic solvents like

Solubilit
Y DMF and diethyl ether

Experimental Protocols
Synthesis via Chlorosulfonation of Diphenyl Ether

The primary industrial and laboratory method for synthesizing 4-phenoxybenzenesulfonyl
chloride is the direct chlorosulfonation of diphenyl ether using chlorosulfonic acid.[6] The
following protocol is a representative example adapted from established procedures.

Materials:
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e Diphenyl ether

e Chlorosulfonic acid

e Thionyl chloride

» N,N-dimethylformamide (DMF) or other N,N-dialkylcarboxamide (optional, as catalyst)
« Inert solvent (e.g., a polychlorinated aliphatic hydrocarbon)

e Crushed ice and water

e Sodium carbonate solution (for washing)

» Organic solvent for extraction (e.g., carbon tetrachloride or dichloromethane)
Procedure:

¢ In a reaction vessel equipped with a stirrer, dropping funnel, and a gas outlet to a scrubber
(for HCl and SOz2), charge the inert solvent and cool the vessel to a temperature between -10
°C and 0 °C.

e Slowly and simultaneously add diphenyl ether and a stoichiometric excess of chlorosulfonic
acid (approx. 1.8 to 2.1 moles per mole of diphenyl ether) to the cooled solvent while
maintaining the low temperature.[1]

» After the addition is complete, allow the mixture to stir for an additional hour at 0-10 °C to
complete the initial sulfonation step.[1]

o Optionally, add a catalytic amount of DMF.

o Gradually increase the temperature of the reaction mixture to reflux (approximately 70-80°C)
and add thionyl chloride. This step facilitates the conversion of the sulfonic acid to the
sulfonyl chloride.[1]

o Maintain the reflux until the evolution of HCl and SOz gases ceases, indicating the
completion of the reaction.
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e Cool the reaction mixture to room temperature.

o Carefully and slowly pour the reaction mixture onto a large volume of crushed ice with
vigorous stirring to quench the excess chlorosulfonic acid and precipitate the product.

o Extract the product into an organic solvent like dichloromethane or carbon tetrachloride.

e Wash the organic layer with water and then with a dilute sodium carbonate solution to
remove any acidic impurities.

e Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOa).

o Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 4-
phenoxybenzenesulfonyl chloride.

e The crude product can be further purified by recrystallization from a suitable solvent system
(e.g., toluene-hexane).

Safety Precautions: This reaction is hazardous and must be performed in a well-ventilated
fume hood. Chlorosulfonic acid is extremely corrosive and reacts violently with water.
Appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn at
all times.

Characterization Protocols

Standard analytical techniques are employed to confirm the identity and purity of the
synthesized 4-phenoxybenzenesulfonyl chloride.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons
on both the phenoxy and the sulfonyl-substituted benzene rings. The integration of these
signals will correspond to the 9 protons in the molecule.

e 13C NMR: The carbon NMR spectrum will display distinct signals for each of the unique
carbon atoms in the molecule, providing confirmation of the carbon skeleton.

2. Mass Spectrometry (MS):
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e High-Resolution Mass Spectrometry (HRMS) is used to determine the precise mass of the
molecule, which allows for the confirmation of its elemental composition.[6] It is also a critical
tool for identifying any low-level impurities or byproducts from the synthesis.[6]

3. Infrared (IR) Spectroscopy:

e The IR spectrum will show characteristic absorption bands for the functional groups present.
Strong absorption bands are expected for the S=0 stretches of the sulfonyl chloride group,
typically in the regions of 1380-1300 cm~! (asymmetric) and 1180-1150 cm~* (symmetric).

Key Applications in Research and Development

4-Phenoxybenzenesulfonyl chloride is a versatile reagent widely used in several areas:

o Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of
sulfonamide drugs, which are known for their antibacterial properties.[1][7] The sulfonyl
chloride group readily reacts with primary and secondary amines to form stable sulfonamide
linkages.[6]

e Agrochemicals: It is employed in the formulation of various agrochemicals, including
herbicides and fungicides.[1][7]

e Polymer Chemistry: The compound is used in the production of specialty polymers,
contributing to enhanced thermal stability and chemical resistance in the final materials.[1][7]

Visualization of Molecular Components

The following diagram illustrates the logical relationship between the core components of the 4-
phenoxybenzenesulfonyl chloride molecule.
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Logical relationship of the molecular components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-phenoxybenzenesulfonyl chloride molecular structure
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154536#4-phenoxybenzenesulfonyl-chloride-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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